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Compound of Interest

Compound Name: 4,4'-Dinitrostilbene

Cat. No.: B1588124

An In-Depth Technical Guide to 4,4'-Dinitrostilbene

Introduction

4,4'-Dinitrostilbene is a stilbenoid, a class of organic compounds characterized by a central
C=C double bond flanked by two aromatic rings. In this particular molecule, a nitro group is
attached to the para (4-position) of each phenyl ring. While 4,4'-Dinitrostilbene itself is a
subject of research, its sulfonated derivative, 4,4'-Dinitrostilbene-2,2'-disulfonic acid, holds
significant industrial importance as a key intermediate in the synthesis of fluorescent whitening
agents and azo dyes.[1][2][3][4][5] This guide will provide a comprehensive overview of the
core chemical and physical properties of 4,4'-Dinitrostilbene, its synthesis, applications, and
safety considerations, with a particular focus on its industrially relevant disulfonated form.

Physicochemical Properties

A clear distinction must be made between 4,4'-Dinitrostilbene and its disulfonated derivative,
as their properties and applications differ significantly. The following table summarizes their key
physicochemical data.
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4,4'-Dinitrostilbene-2,2'-

Property 4,4'-Dinitrostilbene ) . .
disulfonic acid
CAS Number 2501-02-2 128-42-7[5][6][71[8]
Molecular Formula C14H10N204[9] C14H10N2010S2[6][10]
Molecular Weight 270.24 g/mol [9] 430.38 g/mol [8]
Appearance Yellow solid[11] Yellow amorphous solid[7][11]
Melting Point Not available 266 °C[7][11]
Solubility in Water Not available Very soluble[7][8]

Synthesis of 4,4'-Dinitrostilbene-2,2'-disulfonic acid

The industrial production of 4,4'-Dinitrostilbene-2,2'-disulfonic acid is a well-established
process involving the oxidative condensation of two molecules of 4-nitrotoluene-2-sulfonic acid
in an aqueous alkaline solution.[2] This reaction can be carried out using various oxidizing
agents, including sodium hypochlorite or oxygen in the presence of a catalyst.[1][2][4]

The synthesis pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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